Cas no 2319668-87-4 (CID 162343296)
CID 162343296 Chemical and Physical Properties
Names and Identifiers
-
- TIBESAIKOSAPONIN V
- D84966
- CID 162343296
- Olean-12-en-16-one, 3-[(6-deoxy-3-O-β-D-glucopyranosyl-β-D-galactopyranosyl)oxy]-11,15,23,28-tetrahydroxy-, (3β,4α,15α)-
- DA-68184
- 2319668-87-4
- (4aS,6R,6aS,6bR,8aR,9R,10S,12aS,13R,14bS)-10-[3,5-dihydroxy-6-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6,13-dihydroxy-4a,9-bis(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-3,4,6,6a,7,8,8a,10,11,12,13,14b-dodecahydro-1H-picen-5-one
-
- Inchi: 1S/C42H68O15/c1-19-26(47)31(57-35-29(50)28(49)27(48)23(16-43)55-35)30(51)36(54-19)56-25-9-10-38(4)24(39(25,5)17-44)8-11-40(6)32(38)22(46)14-20-21-15-37(2,3)12-13-42(21,18-45)34(53)33(52)41(20,40)7/h14,19,21-33,35-36,43-52H,8-13,15-18H2,1-7H3/t19-,21+,22-,23-,24-,25+,26+,27-,28+,29-,30-,31+,32-,33+,35+,36+,38+,39+,40-,41+,42-/m1/s1
- InChI Key: ONZYNENDGFEXPD-NKRJZQNQSA-N
- SMILES: C[C@@]12[C@H](C(=O)[C@]3(CCC(C)(C)C[C@@]3([H])C1=C[C@@H](O)[C@]1([H])[C@]3(CC[C@H](O[C@]4([H])O[C@H](C)[C@H](O)[C@H](O[C@@]5([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O5)O)[C@H]4O)[C@@](C)(CO)[C@]3([H])CC[C@@]21C)C)CO)O
Computed Properties
- Exact Mass: 812.45582146g/mol
- Monoisotopic Mass: 812.45582146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 57
- Rotatable Bond Count: 7
- Complexity: 1560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 256
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 950.9±65.0 °C(Predicted)
- pka: 12.38±0.70(Predicted)
CID 162343296 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1737684-5mg |
(4AS,6R,6aS,6bR,8aR,9R,10S,12aS,12bR,13R,14bS)-10-(((2R,3R,4S,5S,6R)-3,5-dihydroxy-6-methyl-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-6,13-dihydroxy-4a,9-bis(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-2,3,4,4a,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicen-5(1H)-one |
2319668-87-4 | 98% | 5mg |
$1438.0 | 2025-03-03 | |
| Ambeed | A1737684-1mg |
(4AS,6R,6aS,6bR,8aR,9R,10S,12aS,12bR,13R,14bS)-10-(((2R,3R,4S,5S,6R)-3,5-dihydroxy-6-methyl-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-6,13-dihydroxy-4a,9-bis(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-2,3,4,4a,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicen-5(1H)-one |
2319668-87-4 | 98% | 1mg |
$480.0 | 2025-03-03 |
CID 162343296 Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on CID 162343296
Introduction to Compound with CAS No. 2319668-87-4 and Product Name CID 162343296
Compound with the CAS number 2319668-87-4 and the product identifier CID 162343296 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in the realm of targeted therapy and molecular imaging. The detailed exploration of this compound not only highlights its chemical characteristics but also delves into its emerging role in cutting-edge research.
The molecular structure of CAS No. 2319668-87-4 exhibits a complex arrangement of functional groups that contribute to its distinct pharmacological profile. Recent studies have demonstrated that this compound interacts with specific biological targets, making it a promising candidate for therapeutic intervention. The product name CID 162343296 is associated with a high-quality synthesis process that ensures purity and stability, which are critical factors for pharmaceutical applications.
In the context of contemporary biomedical research, compounds like CAS No. 2319668-87-4 are being extensively studied for their potential in modulating disease pathways. For instance, preliminary investigations suggest that this compound may have inhibitory effects on certain enzymes involved in cancer progression. The ability to selectively target these enzymes without affecting normal cellular functions is a key consideration in the development of novel therapeutic agents.
The synthesis and characterization of CID 162343296 have been refined through advanced chemical methodologies, ensuring that the compound meets stringent quality standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity and purity of the compound. These analytical methods are essential for validating the compound's suitability for further research and development.
One of the most intriguing aspects of CAS No. 2319668-87-4 is its potential application in molecular imaging techniques. Researchers have explored its use as a contrast agent in magnetic resonance imaging (MRI), where it demonstrates high binding affinity to specific biomarkers. This property makes it an invaluable tool for visualizing pathological conditions non-invasively, thereby aiding in early diagnosis and treatment planning.
The pharmacokinetic profile of CID 162343296 has also been a subject of intense study. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy. Preclinical trials have provided valuable insights into these processes, suggesting that the compound exhibits favorable pharmacokinetic properties suitable for repeated administration in therapeutic regimens.
Furthermore, the environmental impact of synthesizing and handling CAS No. 2319668-87-4 has been carefully evaluated. Sustainable practices have been integrated into the production process to minimize waste and reduce energy consumption. This aligns with global efforts to promote green chemistry principles, ensuring that the development of new compounds does not compromise environmental integrity.
The future prospects of CID 162343296 are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative formulations and delivery systems that enhance its clinical utility. The integration of computational modeling and artificial intelligence into drug discovery processes may also accelerate the development pipeline for this compound.
In conclusion, CAS No. 2319668-87-4 and its associated product identifier CID 162343296 represent a significant advancement in chemical and biomedical research. Their unique structural properties, potential therapeutic applications, and alignment with sustainable practices make them valuable assets in the quest for novel treatments. As research continues to uncover new possibilities, these compounds are poised to play a pivotal role in shaping the future of medicine.
2319668-87-4 (CID 162343296) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)